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Compound of Interest

Compound Name:
3,5-Difluoro-4-

methoxybenzaldehyde

CAS No.: 654-11-5

Cat. No.: B1316960

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 3,5-Difluoro-4-methoxybenzaldehyde, a key

chemical intermediate in the synthesis of complex organic molecules. Its unique structural

features make it a valuable building block in the development of novel pharmaceutical agents

and other fine chemicals.

Chemical Identity and Properties
3,5-Difluoro-4-methoxybenzaldehyde is an aromatic aldehyde characterized by a benzene

ring substituted with two fluorine atoms at positions 3 and 5, a methoxy group at position 4, and

an aldehyde group. Its IUPAC name is 3,5-difluoro-4-methoxybenzaldehyde.[1]

Table 1: Physicochemical Properties
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Property Value Source

IUPAC Name
3,5-difluoro-4-

methoxybenzaldehyde
[1]

CAS Number 654-11-5 [1]

Molecular Formula C8H6F2O2 [2]

Molecular Weight 172.13 g/mol [1]

Physical Form Solid [1]

Purity 98% [1]

Storage Temperature
2-8°C under an inert

atmosphere
[1]

Synthesis and Manufacturing
While specific industrial synthesis routes for 3,5-Difluoro-4-methoxybenzaldehyde are often

proprietary, analogous chemical transformations provide insight into its potential manufacturing

pathways. A common method for synthesizing substituted benzaldehydes involves the

methylation of a corresponding hydroxybenzaldehyde precursor. For example, p-

methoxybenzaldehyde can be synthesized from p-hydroxybenzaldehyde and dimethyl

carbonate (DMC) in a liquid-liquid two-phase reaction system using a polar solvent like water

and an emulsifier.[3] This general approach, involving methylation of a difluorinated

hydroxybenzaldehyde, could be adapted for the synthesis of 3,5-Difluoro-4-
methoxybenzaldehyde.

Workflow for a potential synthesis route:
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Start with
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Work-up and Purification
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Final Product:
3,5-Difluoro-4-methoxybenzaldehyde

Click to download full resolution via product page

A potential synthetic workflow for 3,5-Difluoro-4-methoxybenzaldehyde.

Applications in Drug Discovery and Fine Chemicals
Fluorinated aromatic compounds like 3,5-Difluoro-4-methoxybenzaldehyde are of significant

interest in drug discovery. The presence of fluorine atoms can enhance metabolic stability,

binding affinity, and lipophilicity of a drug molecule. This compound serves as a versatile

precursor for a variety of more complex molecules with potential therapeutic applications.

Substituted benzaldehydes are crucial building blocks for various classes of biologically active

compounds, including:

Stilbene Derivatives: Known for their antioxidant and anti-inflammatory properties.[4]

Chalcone Derivatives: These compounds form the backbone of flavonoids and exhibit a wide

range of bioactivities.[4]

Schiff Base Derivatives: Investigated for their anticancer and antimicrobial potential.[4]
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The unique substitution pattern of 3,5-Difluoro-4-methoxybenzaldehyde makes it a valuable

intermediate for creating novel analogs of these and other important molecular scaffolds.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3,5-Difluoro-4-
methoxybenzaldehyde from a readily available precursor is not publicly available in the

search results, a general procedure can be inferred from similar reactions. The following is a

generalized protocol for the methylation of a hydroxybenzaldehyde, which could be adapted by

a skilled chemist.

General Protocol for O-Methylation of a Hydroxybenzaldehyde:

Dissolution: Dissolve the starting material, 3,5-Difluoro-4-hydroxybenzaldehyde, in a suitable

polar aprotic solvent such as N,N-Dimethylformamide (DMF).

Addition of Base: Add a suitable base, such as potassium carbonate (K2CO3), to the

reaction mixture. The base will deprotonate the hydroxyl group, making it a more reactive

nucleophile.

Addition of Methylating Agent: Add a methylating agent, such as dimethyl sulfate or methyl

iodide, to the reaction mixture.

Reaction: Heat the reaction mixture with stirring for several hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it

into water. Extract the product with a suitable organic solvent, such as ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can then be purified by

column chromatography on silica gel to yield the pure 3,5-Difluoro-4-
methoxybenzaldehyde.

Safety and Handling
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3,5-Difluoro-4-methoxybenzaldehyde is associated with several hazard statements.[1] It is

important to handle this chemical with appropriate safety precautions in a well-ventilated area

or fume hood.

Table 2: GHS Hazard Information

Hazard Statement Description

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]

H335 May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1][5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][5]

Always consult the full Safety Data Sheet (SDS) before handling this compound.

Conclusion
3,5-Difluoro-4-methoxybenzaldehyde is a valuable and versatile chemical intermediate with

significant potential in drug discovery and fine chemical synthesis. Its unique fluorine

substitution pattern offers opportunities for the development of novel molecules with enhanced

biological properties. Proper handling and adherence to safety protocols are essential when

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1316960/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-3-5-difluoro-4-methoxybenzaldehyde
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh96f10904?context=bbe
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.benchchem.com/product/b1316960/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-3-5-difluoro-4-methoxybenzaldehyde
https://www.benchchem.com/product/b1316960?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 3,5-Difluoro-4-methoxybenzaldehyde | 654-11-5 [sigmaaldrich.com]

2. PubChemLite - 3,5-difluoro-4-methoxybenzaldehyde (C8H6F2O2)
[pubchemlite.lcsb.uni.lu]

3. CN106946674B - Method for synthesizing environment-friendly p-methoxybenzaldehyde -
Google Patents [patents.google.com]

4. benchchem.com [benchchem.com]

5. bio.vu.nl [bio.vu.nl]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 3,5-Difluoro-4-
methoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316960/docs#a-comprehensive-technical-guide-to-
3-5-difluoro-4-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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